N-{3-[1-(2-bromophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}-4-methylbenzamide

• IUPAC Name: N-[3-[1-(2-bromophenyl)-5-methyltriazol-4-yl]-1,2,4-thiadiazol-5-yl]-4-methylbenzamide
• InChI: InChI=1S/C19H15BrN6OS/c1-11-7-9-13(10-8-11)18(27)22-19-21-17(24-28-19)16-12(2)26(25-23-16)15-6-4-3-5-14(15)20/h3-10H,1-2H3,(H,21,22,24,27)
• InChI Key: OYNYJBRCNUQGEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=NC(=NS2)C3=C(N(N=N3)C4=CC=CC=C4Br)C
• Molecular Formula: C19H15BrN6OS
• Molecular Weight: 455.3 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a 1,2,4-thiadiazole ring, a 1,2,3-triazole ring, and a benzamide group. These types of compounds are often used in medicinal chemistry due to their diverse biological activities.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, similar compounds are known to undergo a variety of chemical reactions. For example, triazole rings can participate in click chemistry reactions, and benzamide groups can undergo reactions with amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be determined using a variety of analytical techniques. These might include melting point determination, solubility testing, and measurement of optical properties.

Future Directions

Given the biological activity of similar compounds, this compound could be a promising candidate for further study. Future research could involve testing its biological activity, studying its mechanism of action, and optimizing its structure for improved activity.